(+)-Erysotramidine
Overview
Description
2,11,12-Trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one is a natural product found in Erythrina arborescens, Erythrina lysistemon, and Erythrina latissima with data available.
Scientific Research Applications
Synthesis and Antitumor Activity
Methoxy-indolo[2,1‐a]isoquinolines, including compounds structurally related to 2,11,12-Trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one, have been synthesized and tested for antitumor activity. Notably, some derivatives demonstrated significant cell proliferation inhibition in leukemia and mammary tumor cells at specific concentrations (Ambros, Angerer, & Wiegrebe, 1988).
Binding Affinity and Agonist/Antagonist Potency
Compounds derived from structures similar to 2,11,12-Trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one have been prepared to investigate melatonin receptor binding sites. Their affinity and agonist/antagonist potency were evaluated using radioligand binding assays and functional assays, indicating potential applications in neuropharmacology (Faust et al., 2000).
Tubulin Polymerization Inhibition
Research has explored the structural elements required for the inhibition of tubulin polymerization by 2,11,12-Trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one related compounds. This inhibition is a significant mode of action for certain cytostatics, and the study suggests potential applications in cancer treatment (Gastpar, Goldbrunner, Marko, & von Angerer, 1998).
Synthesis and Stereospecific Activity
Other studies have focused on the synthesis of derivatives with the indoloisoquinoline structure, examining their stereospecific cytostatic activity. This includes investigating their interaction with the estrogen receptor and effects on breast cancer cells, providing insights into potential therapeutic applications (Polossek, Ambros, von Angerer, Brandl, Mannschreck, & von Angerer, 1992).
Properties
IUPAC Name |
2,11,12-trimethoxy-1,2,8,9-tetrahydroindolo[7a,1-a]isoquinolin-6-one | |
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InChI |
InChI=1S/C19H21NO4/c1-22-14-5-4-13-9-18(21)20-7-6-12-8-16(23-2)17(24-3)10-15(12)19(13,20)11-14/h4-5,8-10,14H,6-7,11H2,1-3H3 | |
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InChI Key |
AUDDBHVKKYSXKU-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1CC23C(=CC(=O)N2CCC4=CC(=C(C=C34)OC)OC)C=C1 | |
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Molecular Formula |
C19H21NO4 | |
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Molecular Weight |
327.4 g/mol | |
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